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Compound of Interest

Compound Name: 5-Chloroisatin

Cat. No.: B099725 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Chloroisatin, a halogenated derivative of isatin. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis. 5-Chloroisatin serves as a crucial intermediate in the synthesis of various

biologically active compounds, including anti-cancer and anti-inflammatory agents.[1]

Physicochemical Properties
5-Chloroisatin is a crystalline solid, with its appearance described as a pale yellow to orange

or reddish-brown powder.[1][2][3][4] It is stable under normal storage conditions, typically

stored in a cool, dry, and well-ventilated area in a tightly sealed container.[4][5]

Quantitative Data Summary
The key physical and chemical properties of 5-Chloroisatin are summarized in the table below

for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₄ClNO₂ [1][6][7]

Molecular Weight 181.58 g/mol [1][6][7]

Melting Point 246 - 258 °C [1][2][6][8][9]

Boiling Point 400 °C (predicted) [3]

Density 1.37 - 1.49 g/cm³ (predicted) [2][3][8]

Appearance

Pale yellow to orange or

reddish-brown crystalline

powder

[1][2][3][4]

Solubility
Insoluble in water; Soluble in

DMSO, ethanol, and acetone
[3][5][8][9]

pKa 8.65 ± 0.20 (predicted) [8]

Flash Point 200 °C [3]

CAS Number 17630-76-1 [1][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-
Chloroisatin.

Infrared (IR) Spectroscopy
The IR spectrum of 5-Chloroisatin exhibits characteristic absorption bands corresponding to

its functional groups. Key peaks include those for N-H stretching, C=O (keto and lactam)

stretching, and C-Cl stretching.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR spectroscopy are used to determine the structure of 5-Chloroisatin and

its derivatives. The proton NMR spectrum of 5-Chloroisatin in DMSO-d₆ shows signals for the

aromatic protons and the N-H proton of the lactam ring.[10] For example, the ¹H-NMR
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spectrum of 5-chloroisatin shows a singlet for the NH proton at δ 11.12 ppm and multiplets for

the aromatic protons in the region of δ 6.91-7.61 ppm.[10]

Mass Spectrometry (MS)
The mass spectrum of 5-Chloroisatin shows a molecular ion peak (M⁺) and a characteristic

(M⁺+2) peak with an intensity ratio of approximately 3:1, which is indicative of the presence of a

single chlorine atom.[10]

Chemical Properties and Reactivity
5-Chloroisatin is a versatile reagent in organic synthesis.[1] It is widely used in the synthesis

of Schiff bases through condensation reactions with various amines.[2][7][11][12] It also serves

as a precursor for the synthesis of a variety of heterocyclic compounds with potential biological

activities.[1]

Experimental Protocols
Synthesis of 5-Chloroisatin (Sandmeyer Methodology)
A common method for the synthesis of 5-Chloroisatin is the Sandmeyer reaction, which

involves the cyclization of p-chlorooximinoacetanilide.[10]

Materials:

p-Chloroaniline

Chloral hydrate

Hydroxylamine hydrochloride

Concentrated Sulfuric Acid

Sodium sulfate

Concentrated Hydrochloric Acid

Procedure:
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Synthesis of p-chlorooximinoacetanilide: p-Chloroaniline is reacted with chloral hydrate and

hydroxylamine hydrochloride in the presence of sodium sulfate and concentrated

hydrochloric acid to yield p-chlorooximinoacetanilide.[10]

Cyclization: The prepared p-chlorooximinoacetanilide is then treated with concentrated

sulfuric acid at an elevated temperature (70-80°C).[10][13]

Work-up: The reaction mixture is cooled and poured onto crushed ice, leading to the

precipitation of crude 5-Chloroisatin.[10][13]

Purification: The crude product is filtered, washed with cold water, and can be further purified

by recrystallization from a suitable solvent like ethyl acetate to yield the pure product.[10][13]

Characterization Workflow
The following workflow can be used to confirm the identity and purity of synthesized 5-
Chloroisatin.

Synthesis

Purification

Characterization

Synthesis of 5-Chloroisatin

Recrystallization

TLC Analysis Melting Point Determination

IR Spectroscopy NMR (1H, 13C) Spectroscopy Mass Spectrometry
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Caption: Workflow for the synthesis, purification, and characterization of 5-Chloroisatin.

Biological Activity and Signaling Pathways
5-Chloroisatin and its derivatives have been shown to exhibit a range of biological activities,

including anticancer properties.[1][6][14] One of the mechanisms of its anticancer activity is

through the inhibition of the Epidermal Growth Factor Receptor (EGFR) signaling pathway.[6]

Inhibition of EGFR Signaling Pathway
The diagram below illustrates the inhibitory effect of 5-Chloroisatin on the EGFR signaling

pathway.
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Caption: Inhibition of the EGFR signaling pathway by 5-Chloroisatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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